Cas no 119408-32-1 (1H-Phenalen-1-one,3,9-dihydroxy-2-(phenylmethyl)-)

• Product Name: 1H-Phenalen-1-one,3,9-dihydroxy-2-(phenylmethyl)-
• CAS No: 119408-32-1
• MF: C₂₀H₁₃O₃
• MW: 301.315425634384
• CID: 193769
• PubChem ID: 44160693
• Update Time: 2025-04-19

1H-Phenalen-1-one,3,9-dihydroxy-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalen-1-one,3,9-dihydroxy-2-(phenylmethyl)-
• 2-Benzyl-3,9-dihydroxy-1-phenalenon
• DTXSID40922954
• 8-Benzyl-9-hydroxy-1-oxo-1H-phenalen-7-olate
• 119408-32-1

• Inchi： 1S/C20H14O3/c21-16-10-9-13-7-4-8-14-17(13)18(16)20(23)15(19(14)22)11-12-5-2-1-3-6-12/h1-10,22-23H,11H2/p-1
• InChI Key： VFBPJBYJWFKFEN-UHFFFAOYSA-M
• SMILES： OC1C(CC2C=CC=CC=2)=C(C2C=CC=C3C=CC(C=1C=23)=O)[O-]

Computed Properties

• Exact Mass: 302.09432
• Monoisotopic Mass: 302.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.382
• Boiling Point: 572.7°Cat760mmHg
• Flash Point: 314.2°C
• Refractive Index: 1.749
• PSA: 57.53